Cas no 407-28-3 ( )

• Product Name: &nbsp
• CAS No: 407-28-3
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 926102
• PubChem ID: 345415
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID20323102
• 3,5-difluoro-N-(3-fluorophenyl)aniline
• NSC403041
• 407-28-3
• NSC-403041
•  

• Inchi： 1S/C12H8F3N/c13-8-2-1-3-11(5-8)16-12-6-9(14)4-10(15)7-12/h1-7,16H
• InChI Key： XOMGBMGRGJWPFB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)NC1C=CC=C(C=1)F)F

Computed Properties

• Exact Mass: 223.06094
• Monoisotopic Mass: 223.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03